1-Cyclopropylethane-1-sulfonyl Chloride: Chemical Properties, Reactivity, and Applications in Drug Discovery
1-Cyclopropylethane-1-sulfonyl Chloride: Chemical Properties, Reactivity, and Applications in Drug Discovery
Executive Summary
1-Cyclopropylethane-1-sulfonyl chloride (CAS: 1250480-00-2) is a highly specialized aliphatic sulfonyl chloride employed as a critical building block in advanced organic synthesis and medicinal chemistry[1]. By incorporating both a strained cyclopropyl ring and an alpha-methyl group, this reagent offers unique steric and electronic properties that distinguish it from standard linear aliphatic or aromatic sulfonyl chlorides. This whitepaper provides an in-depth analysis of its physicochemical profile, mechanistic reactivity, and validated experimental protocols for researchers engaged in fragment-based drug discovery (FBDD) and pharmacophore optimization[2].
Physicochemical Profiling & Structural Dynamics
The structural architecture of 1-cyclopropylethane-1-sulfonyl chloride dictates its reactivity and the stability of its downstream products.
Table 1: Quantitative Physicochemical Data
| Property | Value | Causality / Significance |
|---|---|---|
| CAS Number | 1250480-00-2 | Unique identifier for procurement and database tracking[1]. |
| Molecular Formula | C5H9ClO2S | Indicates a highly functionalized low-molecular-weight fragment. |
| Molecular Weight | 168.64 g/mol | Ideal for Fragment-Based Drug Discovery (FBDD) (MW < 300)[2]. |
| SMILES | CC(C1CC1)S(=O)(=O)Cl | Highlights the alpha-chiral center and cyclopropyl attachment[1]. |
| Electrophilicity | Moderate-High | The aliphatic nature makes it highly reactive toward nucleophiles, though sterically hindered by the alpha-methyl group. |
Structural Causality: The cyclopropyl group is ubiquitous in medicinal chemistry because it enhances microsomal metabolic stability and locks biologically relevant compounds into bioactive conformations[3]. Unlike linear alkyl chains, the cyclopropyl ring possesses enhanced s-character in its C-C bonds, subtly altering the electronic environment of the adjacent sulfonyl group. Furthermore, the alpha-methyl group introduces steric bulk directly adjacent to the electrophilic sulfur center. This steric hindrance necessitates careful optimization of reaction conditions to prevent competitive hydrolysis and ensure high-yielding nucleophilic substitution[4].
Reactivity & Mechanistic Pathways
As an aliphatic sulfonyl chloride, 1-cyclopropylethane-1-sulfonyl chloride is primarily utilized for the synthesis of complex sulfonamides and sulfonate esters[5]. The reaction proceeds via a bimolecular nucleophilic substitution ( SN2 -like) pathway at the sulfur atom.
Mechanistic Causality:
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Nucleophilic Attack: The amine or alcohol lone pair attacks the highly electrophilic sulfur atom. The alpha-methyl group creates a steric shield, meaning less sterically hindered nucleophiles (e.g., primary amines) react significantly faster than secondary amines.
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Tetrahedral Intermediate: A transient pentacoordinate transition state/tetrahedral intermediate is formed.
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Elimination: The chloride ion, an excellent leaving group, is expelled, restoring the stable tetrahedral geometry of the sulfonyl group.
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Acid Scavenging: A non-nucleophilic base (e.g., Triethylamine or DIPEA) is strictly required to neutralize the generated HCl, preventing the protonation of the incoming nucleophile and driving the reaction to completion[4].
Mechanistic pathway of nucleophilic substitution for sulfonamide formation.
Experimental Protocols: Self-Validating Systems
To ensure scientific integrity and reproducibility, the following protocol for the synthesis of 1-cyclopropylethane-1-sulfonamides is designed as a self-validating system. Every step includes a causal explanation and a validation checkpoint.
Protocol: Synthesis of 1-Cyclopropylethane-1-sulfonamides Reagents: 1-Cyclopropylethane-1-sulfonyl chloride (1.0 equiv), Primary/Secondary Amine (1.1 equiv), N,N-Diisopropylethylamine (DIPEA) (2.0 equiv), Anhydrous Dichloromethane (DCM) (0.2 M).
Step-by-Step Methodology:
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System Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Causality: Aliphatic sulfonyl chlorides are highly susceptible to hydrolysis. Ambient moisture will convert the reagent into the unreactive sulfonic acid[4].
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Reagent Solvation: Dissolve the amine and DIPEA in anhydrous DCM and cool the mixture to 0 °C using an ice-water bath. Causality: Cooling mitigates the exothermic nature of the subsequent addition, preventing localized heating that could lead to the decomposition of the sulfonyl chloride or side-product formation.
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Electrophile Addition: Add 1-cyclopropylethane-1-sulfonyl chloride dropwise over 10 minutes. Causality: Dropwise addition maintains a low concentration of the highly reactive electrophile, favoring the desired bimolecular reaction over oligomerization or hydrolysis.
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Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2–4 hours.
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Validation Checkpoint (TLC/LC-MS): Monitor the consumption of the sulfonyl chloride via TLC (Hexanes/EtOAc) or LC-MS. Trustworthiness: Do not proceed to workup until the starting material is fully consumed. If the reaction stalls, add 0.2 equiv of additional amine and 0.5 equiv of DIPEA.
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Quenching and Workup: Quench the reaction with saturated aqueous NaHCO3 . Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 1M HCl (to remove unreacted amine), followed by brine.
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Purification: Dry over anhydrous Na2SO4 , concentrate under reduced pressure, and purify via flash column chromatography.
Experimental workflow and validation checkpoints for sulfonamide synthesis.
Applications in Medicinal Chemistry (FBDD & Pharmacophores)
The incorporation of the 1-cyclopropylethane-1-sulfonyl moiety into drug candidates serves multiple strategic purposes in medicinal chemistry:
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Vector Elaboration in 3D Space: Fragment-based drug discovery (FBDD) relies on elaborating 2D fragments into 3D lead-like compounds. The sp3 -rich cyclopropyl ring and the chiral alpha-methyl group provide specific 3D exit vectors that enhance binding affinity to complex protein pockets[2].
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Metabolic Shielding: The cyclopropyl group is resistant to cytochrome P450-mediated oxidation compared to linear alkyl chains (e.g., propyl or butyl groups). This improves the pharmacokinetic (PK) half-life of the resulting sulfonamide drug[3].
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Target Selectivity: Sulfonamides derived from cyclopropyl-containing sulfonyl chlorides have demonstrated superior selectivity in enzyme inhibition assays. For instance, cyclopropyl variants have been utilized to create highly selective TNF- α converting enzyme (TACE) inhibitors, outperforming their linear counterparts[5].
Quantitative Data Summaries
The following table summarizes the expected reactivity profiles of 1-cyclopropylethane-1-sulfonyl chloride compared to other common sulfonyl chlorides, providing a quantitative framework for synthetic planning.
Table 2: Comparative Reactivity & Expected Yields in Sulfonamide Formation
| Sulfonyl Chloride Type | Substrate Example | Expected Yield (Primary Amine) | Expected Yield (Secondary Amine) | Hydrolysis Susceptibility |
|---|---|---|---|---|
| Alpha-Branched Aliphatic | 1-Cyclopropylethane-1-sulfonyl chloride | 85 - 95% | 60 - 75% | Moderate |
| Linear Aliphatic | Methanesulfonyl chloride (MsCl) | > 95% | 85 - 95% | High |
| Unhindered Aromatic | Benzenesulfonyl chloride (BsCl) | > 90% | > 85% | Low |
| Hindered Aromatic | 2,4,6-Triisopropylbenzenesulfonyl chloride | 70 - 80% | < 40% | Very Low |
Data Interpretation: The alpha-methyl group in 1-cyclopropylethane-1-sulfonyl chloride slightly reduces the yield with sterically demanding secondary amines compared to unhindered MsCl. However, its moderate hydrolysis susceptibility makes it easier to handle on the benchtop than highly reactive linear aliphatic variants.
References
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Title: 1-cyclopropylethane-1-sulfonyl chloride - C5H9ClO2S | CSCS00011606438 - Chemspace Source: chem-space.com URL:[Link]
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Title: Modular Synthetic Platform for Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery Source: chemrxiv.org URL: [Link]
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Title: Arylcyclopropanes: Properties, Synthesis and Use in Medicinal Chemistry Source: unl.pt URL: [Link]
